Cas no 82123-07-7 (5,6-bis(4-methoxyphenyl)-N-(1-methylethyl)-1,2,4-triazin-3-amine 1-oxide)

• Product name: 5,6-bis(4-methoxyphenyl)-N-(1-methylethyl)-1,2,4-triazin-3-amine 1-oxide
• CAS No: 82123-07-7
• MF: C₂₀H₂₂N₄O₃
• MW: 366.41368
• CID: 1806524
• PubChem ID: 6410619

5,6-bis(4-methoxyphenyl)-N-(1-methylethyl)-1,2,4-triazin-3-amine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 5,6-bis(4-methoxyphenyl)-N-(1-methylethyl)-1,2,4-triazin-3-amine 1-oxide
• 5,6-bis(4-methoxyphenyl)-1-oxido-N-propan-2-yl-1,2,4-triazin-1-ium-3-amine
• 82123-07-7
• DTXSID60231575
• 1,2,4-Triazin-3-amine, 5,6-bis(4-methoxyphenyl)-N-(1-methylethyl)-, 1-oxide

• Inchi： InChI=1S/C20H22N4O3/c1-13(2)21-20-22-18(14-5-9-16(26-3)10-6-14)19(24(25)23-20)15-7-11-17(27-4)12-8-15/h5-13H,1-4H3,(H,21,22,23)
• InChI Key： LMRZROMCZORUFP-UHFFFAOYSA-N
• SMILES： CC(C)NC1=NC(=C([N+](=N1)[O-])C2=CC=C(C=C2)OC)C3=CC=C(C=C3)OC

Computed Properties

• Exact Mass: 366.16919058g/mol
• Monoisotopic Mass: 366.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.7Ų